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1,3-Bis(hydroxymethyl)-5,5-

dimethylimidazolidine-2,4-dione

Cat. No.: B1220005 Get Quote

An In-Depth Technical Guide to the Solubility of DMDM Hydantoin in Laboratory Solvents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the solubility of 1,3-Bis(hydroxymethyl)-5,5-
dimethylimidazolidine-2,4-dione, commonly known as DMDM hydantoin. The information

compiled herein is intended to support laboratory research, formulation development, and

analytical method design.

Introduction to DMDM Hydantoin
DMDM hydantoin is a widely utilized antimicrobial preservative in the cosmetic and personal

care industries.[1][2] It functions as a formaldehyde-releaser, slowly emitting formaldehyde to

create an environment inhospitable to microbial growth, thereby extending the shelf life of

products.[1][3][4] Understanding its solubility in various laboratory solvents is critical for its

effective and safe use in product formulations, as well as for the development of analytical

techniques for its quantification.

Quantitative Solubility Data
The solubility of DMDM hydantoin has been determined in several common laboratory

solvents. The available quantitative data is summarized in the table below. It is important to

note that solubility can be influenced by factors such as temperature and the purity of both the
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solute and the solvent. Discrepancies in reported values may exist due to different

experimental conditions.

Solvent
Chemical
Formula

Solubility Temperature Source(s)

Water H₂O 77.3 g/100 mL Not Specified [2]

140 g/L 20°C [5][6][7]

Ethanol C₂H₅OH 56.4 g/100 mL Not Specified [8]

Hexane C₆H₁₄ 0.02 g/100 mL Not Specified [8]

Methanol CH₃OH
Sparingly

Soluble
Not Specified [6]

Dimethyl

Sulfoxide

(DMSO)

(CH₃)₂SO
Sparingly

Soluble
Not Specified [6]

Alcohol

(General)
R-OH Soluble Not Specified [1]

Note on "Sparingly Soluble": The term "sparingly soluble" indicates that a small amount of

DMDM hydantoin will dissolve in methanol and DMSO, but precise quantitative data is not

readily available in the reviewed literature. For applications requiring dissolution in these

solvents, empirical determination of solubility under specific laboratory conditions is

recommended.

Experimental Protocol for Solubility Determination
While a specific, standardized experimental protocol for determining the solubility of DMDM

hydantoin was not found in the reviewed literature, a general and widely accepted methodology

is the Flask Method, as described in the OECD Guideline for the Testing of Chemicals, No.

105. This method can be adapted for various solvents.

Objective: To determine the saturation concentration of DMDM hydantoin in a specific solvent

at a given temperature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/22947
https://www.chembk.com/en/chem/1,3-BIS(HYDROXYMETHYL)-5,5-DIMETHYLHYDANTOIN
https://chembk.com/en/chem/DMDM%20HYDANTOIN
https://www.chembk.com/en/chem/DMDM%20HYDANTOIN
https://www.echemi.com/products/pid_Rock12882-dimethyloldimethylhydantoin.html
https://www.echemi.com/products/pid_Rock12882-dimethyloldimethylhydantoin.html
https://chembk.com/en/chem/DMDM%20HYDANTOIN
https://chembk.com/en/chem/DMDM%20HYDANTOIN
https://chemiis.com/product/dmdm-hydantoin/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

DMDM hydantoin (analytical standard)

Solvent of interest (e.g., water, ethanol, etc.)

Volumetric flasks

Analytical balance

Constant temperature bath or incubator

Magnetic stirrer and stir bars

Filtration apparatus (e.g., syringe filters with a pore size of 0.45 µm or less)

Analytical instrument for quantification (e.g., High-Performance Liquid Chromatography with

UV detection - HPLC-UV)

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of DMDM hydantoin to a known volume of the solvent in a flask.

The excess is crucial to ensure that saturation is reached.

Place the flask in a constant temperature bath set to the desired temperature (e.g., 20°C).

Stir the mixture vigorously for a sufficient period to allow equilibrium to be reached

(typically 24-48 hours). A preliminary test can help determine the necessary equilibration

time.

Separation of Undissolved Solute:

After equilibration, allow the mixture to stand undisturbed at the constant temperature to

let the undissolved solid settle.

Carefully withdraw a sample of the supernatant using a syringe.
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Immediately filter the sample through a syringe filter to remove any suspended particles.

The filter material should be compatible with the solvent used.

Quantification of Dissolved Solute:

Accurately dilute the filtered, saturated solution with the same solvent to a concentration

that falls within the linear range of the analytical instrument.

Analyze the diluted solution using a validated analytical method, such as HPLC-UV, to

determine the concentration of DMDM hydantoin.

Prepare a calibration curve using standard solutions of DMDM hydantoin of known

concentrations to quantify the amount in the sample.

Calculation:

Calculate the solubility of DMDM hydantoin in the solvent based on the measured

concentration in the saturated solution and the dilution factor used. The result is typically

expressed in g/L or g/100 mL.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for determining the solubility of a

chemical compound in the laboratory.

Preparation Separation Analysis Result

Start Add excess DMDM Hydantoin
to solvent

Equilibrate with stirring
(Constant Temperature)

Allow undissolved
solid to settle Filter supernatant Dilute filtrate Quantify using HPLC-UV Calculate Solubility End

Click to download full resolution via product page

Caption: Workflow for determining the solubility of DMDM hydantoin.

Factors Influencing Solubility
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Several factors can affect the solubility of DMDM hydantoin and should be controlled during

experimental procedures:

Temperature: Solubility is generally temperature-dependent. For most solids dissolving in

liquids, solubility increases with temperature.

pH: The pH of the aqueous solution can influence the stability of DMDM hydantoin, which

may indirectly affect solubility measurements.

Purity of DMDM Hydantoin: Impurities can alter the measured solubility.

Solvent Purity: The presence of contaminants in the solvent can also impact solubility.

Conclusion
This technical guide provides a summary of the available solubility data for DMDM hydantoin in

various laboratory solvents and outlines a general experimental protocol for its determination.

While quantitative data is available for water, ethanol, and hexane, further research is needed

to establish precise solubility values in other common organic solvents. The provided workflow

and considerations for experimental factors aim to assist researchers in accurately determining

the solubility of DMDM hydantoin for their specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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